Cas no 2639417-11-9 (4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid)
4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid
- EN300-27783998
- 2639417-11-9
- 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid
-
- Inchi: 1S/C17H17NO5/c1-11-13(16(19)20)8-9-14(15(11)22-2)18-17(21)23-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
- InChI Key: ZUFZCKYHKBETNI-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=C(C(=O)O)C=1C)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 315.11067264g/mol
- Monoisotopic Mass: 315.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 84.9Ų
4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27783998-1g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 1g |
$1329.0 | 2023-09-09 | ||
| Enamine | EN300-27783998-5g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 5g |
$3852.0 | 2023-09-09 | ||
| Enamine | EN300-27783998-10g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 10g |
$5712.0 | 2023-09-09 | ||
| Enamine | EN300-27783998-0.05g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 95.0% | 0.05g |
$1115.0 | 2025-03-19 | |
| Enamine | EN300-27783998-0.1g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 95.0% | 0.1g |
$1169.0 | 2025-03-19 | |
| Enamine | EN300-27783998-0.25g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 95.0% | 0.25g |
$1222.0 | 2025-03-19 | |
| Enamine | EN300-27783998-0.5g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 95.0% | 0.5g |
$1275.0 | 2025-03-19 | |
| Enamine | EN300-27783998-1.0g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 95.0% | 1.0g |
$1329.0 | 2025-03-19 | |
| Enamine | EN300-27783998-2.5g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 95.0% | 2.5g |
$2605.0 | 2025-03-19 | |
| Enamine | EN300-27783998-5.0g |
4-{[(benzyloxy)carbonyl]amino}-3-methoxy-2-methylbenzoic acid |
2639417-11-9 | 95.0% | 5.0g |
$3852.0 | 2025-03-19 |
4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid
Professional Introduction to 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic Acid (CAS No. 2639417-11-9)
4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2639417-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both an amino group and a benzyloxy carbonyl moiety makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
The structure of 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid features a benzene ring substituted with a methoxy group at the 3-position and a methyl group at the 2-position. The amino group is further protected by a benzyloxy carbonyl (Boc) group, which is a common strategy in peptide synthesis to prevent unwanted side reactions. This protection allows for selective deprotection at later stages of synthesis, making it a versatile building block for constructing more intricate molecular architectures.
In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles as intermediates in the synthesis of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The 3-methoxy and 2-methyl substituents in this particular derivative contribute to its unique electronic properties, which can influence its reactivity and binding affinity to biological targets.
One of the most compelling aspects of 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid is its utility in pharmaceutical research and development. The Boc-protected amino group provides a stable handle for further functionalization, allowing chemists to explore diverse synthetic pathways. For instance, this compound can be used to synthesize peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. Peptidomimetics have shown promise in treating conditions such as pain, infectious diseases, and metabolic disorders.
Recent studies have highlighted the importance of aromatic amino acid derivatives in drug discovery. Compounds like 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid serve as critical scaffolds for designing molecules that can interact with biological macromolecules such as enzymes and receptors. The methoxy group at the 3-position enhances lipophilicity, which can improve membrane permeability—a crucial factor for oral bioavailability. Meanwhile, the methyl group at the 2-position adds steric bulk, which can fine-tune binding interactions.
The synthetic pathways for preparing this compound involve multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include selective functionalization of the benzene ring followed by protection-deprotection strategies to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex carbon-carbon bonds efficiently. These synthetic methodologies not only highlight the versatility of 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid but also demonstrate how modern synthetic tools can accelerate drug discovery pipelines.
In terms of biological activity, preliminary investigations suggest that derivatives of this compound may exhibit interesting pharmacological properties. For example, modifications at the amino terminus could lead to compounds with kinase inhibition capabilities, which are relevant in oncology research. Additionally, the methoxy-substituted benzoic acid core is known to be present in several naturally occurring products with antimicrobial and anti-inflammatory effects. By leveraging these structural motifs, researchers aim to develop novel therapeutics with enhanced efficacy and reduced side effects.
The role of computational chemistry has become increasingly prominent in optimizing synthetic routes and predicting biological outcomes for compounds like 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid. Molecular modeling techniques allow scientists to simulate interactions between this compound and potential targets, providing insights into binding affinities and metabolic stability. Such simulations are invaluable for guiding experimental design and reducing trial-and-error approaches in drug development.
As research continues to evolve, new applications for 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid are likely to emerge. The growing demand for high-quality intermediates in pharmaceutical manufacturing underscores its importance as a commercial product. Manufacturers specializing in fine chemicals are focusing on improving production yields and purity standards to meet the needs of academic institutions and biotechnology companies worldwide.
The future prospects for this compound are bright, given its versatility as a synthetic intermediate and its potential applications in drug discovery. As scientists uncover new biological targets and develop innovative synthetic methodologies, 4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid (CAS No. 2639417-11-9) will undoubtedly remain at the forefront of pharmaceutical research efforts.
2639417-11-9 (4-{(benzyloxy)carbonylamino}-3-methoxy-2-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)